(4-ethoxyphenyl)[4-(4-ethylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone

• IUPAC Name: (4-ethoxyphenyl)-[4-(4-ethylphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]methanone
• InChI: InChI=1S/C25H23NO4S/c1-3-18-9-13-20(14-10-18)26-17-24(31(28,29)23-8-6-5-7-22(23)26)25(27)19-11-15-21(16-12-19)30-4-2/h5-17H,3-4H2,1-2H3
• InChI Key: UBRVAYNJTGFAFL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=CC=CC=C32)C(=O)C4=CC=C(C=C4)OCC
• Molecular Formula: C25H23NO4S
• Molecular Weight: 433.5 g/mol

Description

(4-ethoxyphenyl)[4-(4-ethylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone is a useful research compound. Its molecular formula is C25H23NO4S and its molecular weight is 433.52. The purity is usually 95%.
BenchChem offers high-quality (4-ethoxyphenyl)[4-(4-ethylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-ethoxyphenyl)[4-(4-ethylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Heterocycles and Synthesis Techniques

Research in the field has led to the development of new synthetic pathways for heterocyclic compounds. The study by Coppo & Fawzi (1998) presented the synthesis of novel heterocycles, illustrating the diverse potential of benzothiazin derivatives in creating compounds with possibly unique physical or chemical properties. Their work on synthesizing 2,3-dihydro-6-methyl-2-phenyl-4H,6H-pyrano[3,2-c][2,1]benzothiazin-4-one 5,5-dioxide, a previously unknown ring system, underscores the exploration into new chemical spaces (Coppo & Fawzi, 1998).

Advances in Electrosynthesis

Electrochemical methods have also been explored for synthesizing benzothiazin derivatives. Largeron & Fleury (1998) demonstrated a convenient electrochemical synthesis of novel 8-amino-1,4-benzoxazine derivatives, showcasing an innovative method that could be applied to the synthesis of benzothiazin compounds. This approach points towards the potential for environmentally friendlier synthesis methods that could be adapted for a wide range of chemical compounds (Largeron & Fleury, 1998).

Exploration of Anti-microbial Properties

The search for new antimicrobial agents has led to the investigation of benzothiazine derivatives. Patel, Agravat, & Shaikh (2011) synthesized new pyridine derivatives incorporating benzothiazole and tested their antimicrobial activity. This suggests a possible application of benzothiazin derivatives in the development of new antimicrobials, indicating the versatility of these compounds in medicinal chemistry (Patel, Agravat, & Shaikh, 2011).

Computational and Spectroscopic Studies

The research by Preet & Cannoo (2015) on the base-induced synthesis of 4H-1,4-benzothiazines, complemented with computational and spectroscopic studies, highlights the importance of understanding the fundamental properties of these compounds. Their work provides insights into the structural and electronic characteristics of benzothiazines, contributing to the broader knowledge required for their application in various fields (Preet & Cannoo, 2015).